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Compound of Interest

Compound Name: CCG-50014

Cat. No.: B1668736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCG-50014 is a potent and selective small molecule inhibitor of Regulator of G-protein

Signaling (RGS) proteins, with a particular potency for RGS4.[1][2][3][4] It functions as a crucial

tool for studying G-protein coupled receptor (GPCR) signaling pathways. RGS proteins act as

negative modulators of GPCR signaling by accelerating the GTP hydrolysis rate of Gα

subunits, thus terminating the signal.[2][5][6] CCG-50014 covalently binds to cysteine residues

within an allosteric site on RGS proteins, inhibiting their function and prolonging G-protein

signaling.[2][3][5] These application notes provide detailed information on the compatibility of

CCG-50014 with Dimethyl Sulfoxide (DMSO) as a solvent, along with protocols for its

preparation and use in experimental settings.

Data Presentation: CCG-50014 Properties and
Solubility
For ease of reference, the key properties and solubility information for CCG-50014 are

summarized in the table below.
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Parameter Value Reference

Molecular Formula C₁₆H₁₃FN₂O₂S [1][7]

Molecular Weight 316.35 g/mol [1][7]

IC₅₀ for RGS4 30 nM [1][2][3][5]

Solubility in DMSO 63 mg/mL (199.14 mM) [1]

Appearance Powder [1]

Storage (Powder) 3 years at -20°C [1]

Storage (in Solvent)
1 year at -80°C; 1 month at

-20°C
[1]

Signaling Pathway of RGS Protein Inhibition by
CCG-50014
The following diagram illustrates the canonical GPCR signaling pathway and the mechanism of

action for CCG-50014. Under normal physiological conditions, ligand binding to a GPCR

activates the G-protein, leading to the exchange of GDP for GTP on the Gα subunit and its

dissociation from the Gβγ dimer. Both Gα-GTP and Gβγ can then modulate the activity of

downstream effectors. RGS proteins accelerate the intrinsic GTPase activity of the Gα subunit,

leading to signal termination. CCG-50014 inhibits RGS protein function, thereby prolonging the

active, GTP-bound state of Gα and enhancing downstream signaling.
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Caption: GPCR signaling and inhibition by CCG-50014.

Experimental Protocols
Reconstitution of CCG-50014 in DMSO
Objective: To prepare a high-concentration stock solution of CCG-50014 in DMSO for

subsequent dilution in aqueous buffers or cell culture media.

Materials:

CCG-50014 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Sterile, nuclease-free microcentrifuge tubes or vials

Procedure:

Preparation: Allow the CCG-50014 vial to equilibrate to room temperature before opening to

prevent moisture condensation. It is recommended to use fresh, anhydrous DMSO as

moisture can reduce the solubility of the compound.[1]

Reconstitution: To prepare a 10 mM stock solution, add the appropriate volume of DMSO to

the vial containing a known mass of CCG-50014. For example, to a vial containing 1 mg of

CCG-50014 (MW: 316.35 g/mol ), add 316.1 µL of DMSO.

Dissolution: Vortex the solution gently for 1-2 minutes until the powder is completely

dissolved. A brief sonication in a water bath may aid in dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1]

Cell-Based Assay Protocol using CCG-50014
Objective: To assess the effect of CCG-50014 on a specific cellular response mediated by a

GPCR of interest.

Materials:

Cells expressing the target GPCR and relevant signaling components

Appropriate cell culture medium and supplements

CCG-50014 stock solution in DMSO

Vehicle control (DMSO)

Agonist for the target GPCR

Assay-specific reagents (e.g., for measuring second messengers like cAMP or Ca²⁺, or for

reporter gene assays)
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Procedure:

Cell Seeding: Plate the cells in a suitable format (e.g., 96-well plate) at a density that allows

for optimal growth and response during the assay period. Allow the cells to adhere and grow

overnight.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the CCG-
50014 stock solution. Prepare serial dilutions of CCG-50014 in the appropriate cell culture

medium to achieve the desired final concentrations. Ensure that the final concentration of

DMSO in the cell culture medium is consistent across all conditions (including the vehicle

control) and is typically kept below 0.5% to minimize solvent-induced cytotoxicity. In some

published studies, a vehicle concentration of 0.1% DMSO was used.[5]

Pre-incubation with CCG-50014: Remove the old medium from the cells and add the

medium containing the different concentrations of CCG-50014 or the vehicle control.

Incubate the cells for a predetermined period (e.g., 30-60 minutes) to allow for cell

penetration and target engagement.

Agonist Stimulation: Following the pre-incubation period, add the GPCR agonist at a

predetermined concentration to stimulate the signaling pathway.

Assay Measurement: After the appropriate incubation time with the agonist, terminate the

experiment and measure the cellular response using the chosen assay method (e.g., cAMP

levels, intracellular calcium flux, reporter gene activity).

Data Analysis: Analyze the data to determine the effect of CCG-50014 on the agonist-

induced response. This may involve calculating EC₅₀ or IC₅₀ values.

Experimental Workflow Diagram
The following diagram outlines the general workflow for a cell-based experiment investigating

the effects of CCG-50014.
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Caption: General workflow for a cell-based assay with CCG-50014.

Conclusion
CCG-50014 is a valuable research tool for modulating GPCR signaling pathways. Its high

solubility in DMSO allows for the preparation of concentrated stock solutions suitable for a wide

range of in vitro and cell-based experiments. By following the provided protocols and handling

guidelines, researchers can effectively utilize CCG-50014 to investigate the roles of RGS

proteins in various physiological and pathological processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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